Cas no 1799443-47-2 (methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride)

• Product Name: methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride
• CAS No: 1799443-47-2
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD28401047
• CID: 3163640
• PubChem ID: 91667912
• Update Time: 2025-05-20

methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(morpholin-3-yl)acetate hydrochloride
• (S)-METHYL 2-(MORPHOLIN-3-YL)ACETATE HCL
• AMY23456
• methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride
• MFCD28401047
• AKOS025146755
• 1799443-47-2
• Methyl (S)-2-(morpholin-3-yl)acetate hydrochloride
• AS-38610
• methyl 2-[(3S)-morpholin-3-yl]acetate;hydrochloride
• CS-0097095
• (S)-Methyl2-(morpholin-3-yl)acetatehydrochloride

• MDL： MFCD28401047
• Inchi： 1S/C7H13NO3.ClH/c1-10-7(9)4-6-5-11-3-2-8-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： YLONGJCTTJXALT-RGMNGODLSA-N
• SMILES： Cl.O1CCN[C@@H](CC(=O)OC)C1

Computed Properties

• Exact Mass: 195.0662210 g/mol
• Monoisotopic Mass: 195.0662210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 195.64

methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride

Methyl 2-[(3S)-Morpholin-3-yl]Acetate Hydrochloride: A Comprehensive Overview

Methyl 2-[(3S)-Morpholin-3-yl]Acetate Hydrochloride (CAS No: 1799443-47-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl morpholinoacetate hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The chemical structure of methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride consists of a morpholine ring, a methyl group, and an acetate moiety. The (3S) configuration indicates the stereochemistry at the third carbon of the morpholine ring, which is crucial for its biological activity. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl morpholinoacetate hydrochloride. Researchers have employed various methodologies, including nucleophilic substitution and acid-catalyzed esterification, to optimize the production process. These methods not only enhance yield but also ensure the stereochemical integrity of the compound, which is vital for its pharmacological performance.

From a pharmacological perspective, methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride has demonstrated promising activity in preclinical studies. It has been investigated for its potential as a modulator of ion channels and receptors, which are critical targets in treating neurological disorders such as epilepsy and chronic pain. Recent findings suggest that this compound exhibits selective binding to voltage-gated sodium channels, potentially offering a novel therapeutic avenue.

The stereochemistry of methyl morpholinoacetate hydrochloride plays a pivotal role in its bioavailability and efficacy. Studies utilizing computational modeling have revealed that the (3S) configuration enhances molecular interactions with target proteins, thereby improving pharmacokinetic properties. This insight underscores the importance of stereochemical considerations in drug design.

In terms of applications, methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride is being explored for its potential in developing next-generation pharmaceuticals. Its ability to modulate ion channels makes it a candidate for treating conditions such as neuropathic pain and arrhythmias. Additionally, ongoing research is investigating its role as a building block for more complex molecular structures with enhanced therapeutic profiles.

From an environmental standpoint, the synthesis and disposal of methyl morpholinoacetate hydrochloride must adhere to stringent safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to reduce waste and improve sustainability in its production process.

In conclusion, methyl 2-[(3S)-morpholin-3-yl]acetate hydrochloride (CAS No: 1799443-47-2) stands at the forefront of chemical innovation due to its unique properties and diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.